Cas no 1443351-73-2 ((2-Fluorobenzyl)(4-fluorophenyl)sulfane)

• Product Name: (2-Fluorobenzyl)(4-fluorophenyl)sulfane
• CAS No: 1443351-73-2
• MF: C₁₃H₁₀F₂S
• MW: 236.280309200287
• CID: 5690201
• PubChem ID: 91658314
• Update Time: 2025-08-04

(2-Fluorobenzyl)(4-fluorophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1443351-73-2
• 1-Fluoro-2-[(4-fluorophenyl)sulfanylmethyl]benzene
• (2-Fluorobenzyl)(4-fluorophenyl)sulfane
• Benzene, 1-fluoro-2-[[(4-fluorophenyl)thio]methyl]-

• MDL： MFCD18911134
• Inchi： 1S/C13H10F2S/c14-11-5-7-12(8-6-11)16-9-10-3-1-2-4-13(10)15/h1-8H,9H2
• InChI Key： OKMOOOCIMTUWCA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC1C=CC=CC=1F

Computed Properties

• Exact Mass: 236.04712782g/mol
• Monoisotopic Mass: 236.04712782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 316.7±32.0 °C at 760 mmHg
• Flash Point: 169.9±27.9 °C

(2-Fluorobenzyl)(4-fluorophenyl)sulfane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃